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Abstract

Diisobutyl glutarate (DIBG) is a diester of glutaric acid and isobutanol, belonging to the
broader class of aliphatic dicarboxylic acid esters. It is a colorless, high-boiling point liquid with
low volatility. Primarily utilized as a plasticizer, solvent, and coalescing agent, DIBG is gaining
attention as a potential replacement for some ortho-phthalate plasticizers due to a more
favorable toxicological profile. This document provides a comprehensive technical overview of
diisobutyl glutarate, consolidating available data on its chemical and physical properties,
synthesis protocols, analytical methodologies, and safety information. The content is
specifically curated for professionals in research, development, and pharmaceutical sciences
who may consider this compound in their formulations.

Chemical and Physical Properties

Diisobutyl glutarate is recognized for its stability and compatibility with various polymers. Its
fundamental properties are critical for predicting its behavior in different formulations and
environments.[1]

Table 1: Chemical Identifiers and Physical Properties of Diisobutyl Glutarate
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Property Value Source
bis(2-methylpropyl
IUPAC Name ( _ VIPropy) [1]
pentanedioate
Diisobutyl pentanedioate,
Synonyms ) L [1]
Glutaric acid diisobutyl ester
CAS Number 71195-64-7 [1]
Molecular Formula C13H2404 [1]
Molecular Weight 244.33 g/mol [1]
Boiling Point 258.22 - 267.02 °C (estimated) [2]
Density ~0.974 g/cm? (predicted)

0.0175 mm Hg @ 25 °C
Vapor Pressure . [2]
(estimated)

Flash Point ~116.3 °C (estimated)

. 17.75 mg/L @ 25 °C
Water Solubility (estimated) (2]
estimate

Log Kow (Octanol-Water ]
. . 3.70 (estimated) [2]
Partition Coefficient)

Synthesis of Diisobutyl Glutarate

The most common method for synthesizing diisobutyl glutarate is through Fischer-Speier
esterification. This process involves the acid-catalyzed reaction of glutaric acid with an excess
of isobutanol.

General Experimental Protocol: Fischer Esterification

This protocol is adapted from the synthesis of similar diesters and represents a standard
laboratory procedure for producing diisobutyl glutarate.

Materials:
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» Glutaric acid (1.0 equivalent)

e |Isobutanol (2.5 - 3.0 equivalents)

e Acid catalyst (e.g., sulfuric acid or p-toluenesulfonic acid, 1-2 mol%)

e Toluene (as an azeotropic solvent)

e Saturated sodium bicarbonate solution

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate or sodium sulfate

Equipment:

Round-bottom flask

o Dean-Stark apparatus

o Reflux condenser

e Heating mantle with magnetic stirring

e Separatory funnel

e Rotary evaporator

Procedure:

e Reaction Setup: Combine glutaric acid, isobutanol, and toluene in a round-bottom flask
equipped with a Dean-Stark trap and reflux condenser.

o Catalysis: Add the acid catalyst to the mixture.

» Reaction: Heat the mixture to reflux (typically 120-140 °C). Water produced during the
reaction will be removed azeotropically and collected in the Dean-Stark trap.
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e Monitoring: Continue the reaction until the theoretical amount of water is collected, or until
analysis (e.g., TLC or GC) shows the consumption of the limiting reactant.

o Work-up:

o

Cool the reaction mixture to room temperature.

[¢]

Transfer the mixture to a separatory funnel.

o

Wash sequentially with water, saturated sodium bicarbonate solution (to neutralize the
acid catalyst), and brine. Caution: CO2 evolution during bicarbonate wash can cause
pressure buildup.

[¢]

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

[¢]

Filter to remove the drying agent.
 Purification:

o Remove the toluene and excess isobutanol under reduced pressure using a rotary
evaporator.

o The crude diisobutyl glutarate can be further purified by vacuum distillation.

Synthesis Workflow Diagram
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Caption: Fischer esterification workflow for diisobutyl glutarate synthesis.
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Applications and Performance

The primary application of diisobutyl glutarate is as a plasticizer for polymers, most notably
polyvinyl chloride (PVC). Plasticizers are additives that increase the flexibility and durability of a
material. Glutarate esters are considered effective plasticizers and are often blended with other
dicarboxylate esters (adipates and succinates) to achieve specific properties.[3]

Table 2: Comparative Performance Data for Dicarboxylic Acid Ester Plasticizers

. Glutarate Esters ] Phthalate Esters
Performance Metric Adipate Esters
(e.g., DIBG) (e.g., DOP)
Plasticizing Efficiency Good High High
Low-Temperature
Good to Excellent Excellent Moderate to Good
Performance
Permanence _
o ) Good Moderate High
(Migration Resistance)
Volatility Low Moderate to High Low
Compatibility with
Good Good Excellent
PVC
) - Readily Readily Slower
Biodegradability ) ) ] ]
Biodegradable Biodegradable Biodegradation

Note: Performance can vary based on the specific ester and formulation.

Analytical Methods

Gas chromatography coupled with mass spectrometry (GC-MS) is the preferred method for the
identification and quantification of diisobutyl glutarate in various matrices.

General Experimental Protocol: GC-MS Analysis

This protocol outlines a general approach for analyzing DIBG. Instrument parameters should
be optimized for the specific equipment and sample matrix.
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. Sample Preparation (from a polymer matrix):

Extraction: Extract a known weight of the sample material with a suitable solvent (e.qg.,
tetrahydrofuran, dichloromethane) using sonication.

Precipitation: Add a non-solvent (e.g., methanol) to precipitate the polymer.
Centrifugation: Centrifuge the sample to pellet the polymer.

Filtration: Filter the supernatant containing the extracted DIBG through a 0.45 um syringe
filter.

Dilution: Dilute the filtered extract to a suitable concentration for GC-MS analysis.
. Instrumental Parameters (Indicative):

GC System: Agilent GC or similar.

Column: HP-5MS (or similar 5% Phenyl Methyl Siloxane), 30 m x 0.25 mm x 0.25 pm.

Inlet Temperature: 280 °C.

Injection Volume: 1 pL (splitless).

Oven Program:

o Initial Temperature: 100 °C, hold for 1 min.

o Ramp: 15 °C/min to 280 °C.

o Hold: 5 min at 280 °C.

MS System: Mass Selective Detector (MSD).

lonization Mode: Electron lonization (EI), 70 eV.

Acquisition Mode: Scan or Selected lon Monitoring (SIM).
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» Key m/z fragments for DIBG (expected): The mass spectrum would be characterized by
fragments resulting from the loss of isobutyl and isobutoxy groups, and rearrangements.
While a specific spectrum for DIBG is not readily available, common fragments for similar
esters could be monitored. For diisobutyl phthalate, a retention time of approximately 4.99
minutes has been reported under certain conditions.[4]

Analytical Workflow Diagram
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Caption: General workflow for the GC-MS analysis of diisobutyl glutarate.
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Safety and Toxicology

Available data suggests that diisobutyl glutarate has a low hazard profile.

Table 3: Summary of Toxicological Information

Endpoint

Result/linformation

Source

Acute Oral Toxicity

Expected to be low. For the
related diisobutyl phthalate
(DIBP), LD50 (rat) is >15,000
mg/kg.

[5][6]

Skin Irritation

Not classified as a skin irritant.
For DIBP, minimal effects were

reported in animal studies.

[1]5]

Eye Irritation

Not classified as an eye

irritant.

[1]

Sensitization

Not expected to be a skin

sensitizer.

Genotoxicity

No data available for DIBG.
For DIBP, the genotoxic
potential could not be
determined from available

studies.

[5]

Regulatory Status

EPA Safer Chemical: Green
half-circle - The chemical is
expected to be of low concern
based on experimental and

modeled data.

[1]

Environmental Fate

Diisobutyl glutarate is predicted to be readily biodegradable.[2] Its degradation in the

environment is expected to proceed via hydrolysis of the ester bonds to form glutaric acid and
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isobutanol, which are further metabolized by microorganisms. The biodegradation of the related
diisobutyl phthalate has been shown to be carried out by various bacterial strains.[7][8]

Conclusion

Diisobutyl glutarate presents as a versatile and low-hazard chemical suitable for various
scientific and industrial applications, particularly as a plasticizer and solvent. Its favorable
safety profile makes it a viable candidate for replacing traditional phthalates in sensitive
applications. The synthesis via Fischer esterification is a robust and well-understood process.
Standard analytical techniques, primarily GC-MS, are well-suited for its detection and
quantification. Researchers and developers are encouraged to consider DIBG for formulations
where flexibility, low volatility, and a strong safety profile are required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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